Cas no 16068-37-4 (1,2-Bis(triethoxysilyl)ethane)

1,2-Bis(triethoxysilyl)ethane structure

Product Name:1,2-Bis(triethoxysilyl)ethane

CAS No:16068-37-4

Molecular Formula:C₁₄H₃₄O₆SI₂

Molecular Weight:354.59

MDL:MFCD00239362

CID:50311

PubChem ID:24868327

1,2-Bis(triethoxysilyl)ethane Properties

Names and Identifiers

- 1,2-Bis(triethoxysilyl)ethane
- 4,4,7,7-Tetraethoxy-3,8-dioxa-4,7-disiladecane
- 1,2-Bis(triethoxysilyl)ethane(Hexaethoxydisilethylene)
- Ethylenebis(triethoxysilane)
- triethoxy(2-triethoxysilylethyl)silane
- 1,2-Bis(3-ethoxysilyl)ethane
- Bis(triethoxysilyl)ethane
- Silquest Y 9805
- [(Triethoxysilyl)ethyl]triethoxysilane
- MFCD00239362
- SY041901
- UNII-F57B935G98
- B4123
- CS-W013899
- DTXSID7051763
- DS-7374
- FT-0606318
- F57B935G98
- C14H34O6Si2
- 3,8-Dioxa-4,7-disiladecane, 4,4,7,7-tetraethoxy-
- 1,2-Bis(Triethoxysilyl)Ethane, 95%
- 16068-37-4
- IZRJPHXTEXTLHY-UHFFFAOYSA-N
- AC1864
- 1,2-Bis(triethoxysilyl)ethane, 96%
- 1,1,1,4,4,4-Hexaethoxy-1,4-disilabutane
- A883191
- S02108
- EINECS 240-212-2
- AKOS008901180
- NS00054227
- Q27277656
- SCHEMBL35088
- 1,2-Bis(triethoxysilyl)ethane,
- DTXCID6030318
- +Expand
- MDL： MFCD00239362
- InChIKey： IZRJPHXTEXTLHY-UHFFFAOYSA-N
- Inchi： InChI=1S/C14H34O6Si2/c1-7-15-21(16-8-2,17-9-3)13-14-22(18-10-4,19-11-5)20-12-6/h7-14H2,1-6H3
- SMILES： CCO[Si](OCC)(OCC)CC[Si](OCC)(OCC)OCC

Computed Properties

Exact Mass: 354.18900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 15
Monoisotopic Mass: 354.18939187g/mol
Heavy Atom Count: 22
Complexity: 208
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 55.4Å²

Experimental Properties

LogP: 3.08320
PSA: 55.38000
Refractive Index: n20/D 1.411(lit.)
Water Partition Coefficient: Soluble in alcohol, aromatic and aliphatic hydrocarbons. Hydrolyzes with water.
Boiling Point: 88°C/0.025mmHg(lit.)
Melting Point: -20-10°C
Flash Point: Fahrenheit: 235.4 ° f
Celsius: 113 ° c
Color/Form: Not determined
Solubility: Not determined
Sensitiveness: Easily absorb moisture
Density: 0.958 g/mL at 25 °C(lit.)

1,2-Bis(triethoxysilyl)ethane Security Information

Symbol: GHS05 GHS07
RTECS：JG7755000
WGK Germany：3
Safety Term：S26;S36
Safety Instruction： S26; S36
Risk Phrases：R36/37/38; R41
Dangerous goods sign： Xi
Hazardous Material transportation number：UN 2810
Hazard Statement： H315-H318-H335
Warning Statement： P261-P280-P305 + P351 + P338
Prompt：dangerous
Storage Condition：Inert atmosphere,2-8°C
Risk Phrases： 36/37/38-41
Signal Word：Danger
TSCA：Yes

1,2-Bis(triethoxysilyl)ethane Customs Data

HS CODE：2931900090
Customs Data：

China Customs Code:
2931900090

Overview:

2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

Summary:

2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

1,2-Bis(triethoxysilyl)ethane Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AA82903-10g	1,2-Bis(triethoxysilyl)ethane	16068-37-4	95%	10g	$4.00	2024-04-20
Aaron	AR001STF-10g	3,8-Dioxa-4,7-disiladecane, 4,4,7,7-tetraethoxy-	16068-37-4	95%	10g	$4.00
abcr	AB110871-25 g	Bis(triethoxysilyl)ethane, 97%; .	16068-37-4	97%	25 g	€19.50	2023-07-20
Ambeed	A153151-10g	4,4,7,7-Tetraethoxy-3,8-dioxa-4,7-disiladecane	16068-37-4	95%	10g	$5.0	2024-07-21
Cooke Chemical	A8401612-5ML	1,2-Bis(triethoxysilyl)ethane	16068-37-4	96%	5ml	RMB 23.20	2023-09-07
Fluorochem	S02108-5g	1,2-Bis(triethoxysilyl)ethane(Hexaethoxydisilethylene)	16068-37-4	>95%	5g	￡10.00	2022-02-28
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H60530-5ml	1,2-Bis(triethoxysilyl)ethane, 95%	16068-37-4	95%	5ml	￥465.00	2023-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	W132160-100ml	1,2-Bis(triethoxysilyl)ethane	16068-37-4	96%	100ml	¥89.90	2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1022830-100g	4,4,7,7-Tetraethoxy-3,8-dioxa-4,7-disiladecane	16068-37-4	98%	100g	￥88	2023-04-15
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B829443-2.5L	1,2-Bis(triethoxysilyl)ethane	16068-37-4	≥95%	2.5L	￥1,500.00	2022-09-29

1,2-Bis(triethoxysilyl)ethane Synthesis

Synthetic Circuit 1

998-30-1

74-86-2

16068-37-4

87061-56-1

78-08-0

78-07-9

Reaction Conditions

1.1 2 - 24 h, 20 - 120 °C

Reference

Triethoxysilane

Corriu, Robert J. P.; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2014, 1, 1-10

Synthetic Circuit 2

998-30-1

78-08-0

16068-37-4

151176-32-8

87061-56-1

52885-14-0

78-07-9

Reaction Conditions

1.1 Catalysts: Bis(acetylacetonato)nickel

Reference

Catalysis of hydrosilylation. Part XXV. Effect of nickel(O) and nickel(II) complex catalysts on dehydrogenative silylation, hydrosilylation and dimerization of vinyltriethoxysilane

Marciniec, Bogdan; et al, Journal of Organometallic Chemistry, 1994, 484(1-2), 147-51